Cas no 396716-43-1 (2-Bromo-1,3,3,3-tetrafluoropropene)

2-Bromo-1,3,3,3-tetrafluoropropene structure
396716-43-1 structure
Product Name:2-Bromo-1,3,3,3-tetrafluoropropene
CAS No:396716-43-1
MF:C3HBrF4
MW:192.937654256821
CID:299772
PubChem ID:2778881
Update Time:2025-04-19

2-Bromo-1,3,3,3-tetrafluoropropene Chemical and Physical Properties

Names and Identifiers

    • 1-Propene,2-bromo-1,3,3,3-tetrafluoro-
    • 2-bromo-1,3,3,3-tetrafluoroprop-1-ene
    • 1-Propene,2-bromo-1,3,3,3-tetrafluoro
    • 2-bromo-1,3,3,3-tetrafluoro-1-propene
    • 2-Bromo-1,3,3,3-tetrafluoropropene
    • 4-PHENOXY-2-PHENYL-BUTYRICACID
    • 396716-43-1
    • DTXSID10381175
    • GJAJMLHFWTWPES-UHFFFAOYSA-N
    • SCHEMBL909455
    • Inchi: 1S/C3HBrF4/c4-2(1-5)3(6,7)8/h1H
    • InChI Key: GJAJMLHFWTWPES-UHFFFAOYSA-N
    • SMILES: BrC(=CF)C(F)(F)F

Computed Properties

  • Exact Mass: 191.92000
  • Monoisotopic Mass: 191.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.811
  • Boiling Point: 29-32°C
  • Flash Point: °C
  • Refractive Index: 1.371
  • PSA: 0.00000
  • LogP: 2.75450

2-Bromo-1,3,3,3-tetrafluoropropene Security Information

  • Hazardous Material Identification: Xi

2-Bromo-1,3,3,3-tetrafluoropropene Pricemore >>

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